4-(Tributylstannyl)pyridazine
Overview
Description
4-(Tributylstannyl)pyridazine is a useful research compound. Its molecular formula is C16H30N2Sn and its molecular weight is 369.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Reactions
- 4-(Tributylstannyl)pyridazines have been synthesized through the inverse electron-demand Diels-Alder reaction of 1,2,4,5-tetrazines with tributylstannylacetylenes. This synthesis approach is particularly effective with dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate, leading to good yields of 4-(tributylstannyl)pyridazines (Yamanaka et al., 1991).
Agricultural Applications
- 4-(3-Trifluoromethylphenyl)pyridazine derivatives, related to 4-(Tributylstannyl)pyridazine, have shown significant herbicidal and bleaching activities. These derivatives have been synthesized and evaluated in agricultural settings, showing potential as effective herbicides (Xu et al., 2008).
Bioactive Compounds and Drug Development
- Pyridazine derivatives, including those related to this compound, have been studied for their potential in drug development. They have shown a range of biological activities, including anti-tumor and anti-inflammatory properties. For instance, triazole pyridazine derivatives have been synthesized and evaluated for their potential in treating various diseases (Sallam et al., 2021).
Advanced Material Synthesis
- Pyridazines, including this compound, have been utilized in the synthesis of advanced materials, such as the preparation of 3,5-disubstituted pyridazines. These materials have applications in various fields, including electronics and nanotechnology (Sauer & Heldmann, 1998).
Analytical and Diagnostic Applications
- Derivatives of pyridazines, related to this compound, have been developed as ligands in the construction of various complexes. These complexes can be used in analytical and diagnostic applications, such as in biosensors or imaging techniques (Cooke et al., 2011).
Safety and Hazards
Future Directions
Tributyltin (IV) compounds, including 4-(Tributylstannyl)pyridazine, have shown potential as anticancer and antileishmanial agents . They are promising candidates for drug development . Further screening of these compounds against a range of cancer and normal cell lines is recommended to evaluate their efficacy and selectivity .
Properties
IUPAC Name |
tributyl(pyridazin-4-yl)stannane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3N2.3C4H9.Sn/c1-2-4-6-5-3-1;3*1-3-4-2;/h1,3-4H;3*1,3-4H2,2H3; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLLSOQWYYRFPP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CN=NC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30N2Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20423353 |
Source
|
| Record name | 4-(Tributylstannyl)pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20423353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
194865-89-9 |
Source
|
| Record name | 4-(Tributylstannyl)pyridazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20423353 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(tributylstannyl)pyridazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main synthetic route to obtain 4-(tributylstannyl)pyridazines as described in the research?
A1: The research highlights the synthesis of 4-(tributylstannyl)pyridazines via an inverse electron-demand Diels-Alder reaction. [, ] This reaction involves 3,6-disubstituted 1,2,4,5-tetrazines reacting with tributylstannylacetylenes, leading to the formation of the desired 4-(tributylstannyl)pyridazines. [, ] The research specifically points out that using dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate as a starting material results in good yields of the target compound. []
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2E)-3-[6-(Trifluoromethyl)pyridin-3-yl]propenoic acid](/img/structure/B1310214.png)
![3-(3-Cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-ylcarbamoyl)-acrylic acid](/img/structure/B1310225.png)
